7-methoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-6-ol Hydrochloride

• IUPAC Name: 7-methoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-6-ol;hydrochloride
• InChI: InChI=1S/C11H15NO2.ClH/c1-7-9-6-11(14-2)10(13)5-8(9)3-4-12-7;/h5-7,12-13H,3-4H2,1-2H3;1H
• InChI Key: PZZVNEZKNWRZEG-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=C(C=C2CCN1)O)OC.Cl
• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.70 g/mol
• CAS RN: 79906-89-1

Description

7-methoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-6-ol hydrochloride is a chemical compound with the CAS Number: 79906-89-1. It has a molecular weight of 229.71. The IUPAC name for this compound is 7-methoxy-1-methyl-1,2,3,4-tetrahydro-6-isoquinolinol hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H15NO2.ClH/c1-7-9-6-11(14-2)10(13)5-8(9)3-4-12-7;/h5-7,12-13H,3-4H2,1-2H3;1H. This code provides a specific string of characters that describes the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a melting point of 197-198 degrees Celsius. The physical form of this compound is not specified in the sources I found.

Mechanism of Action

Target of Action

The primary targets of 7-methoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-6-ol Hydrochloride are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . .

Advantages and Limitations for Lab Experiments

One advantage of using M-6-G in lab experiments is that it is a metabolite of morphine, which is a commonly used analgesic drug. This means that it is relevant to the study of pain and pain relief. However, one limitation of using M-6-G is that it is a highly potent and specific agonist of the mu-opioid receptor, which may limit its usefulness in studying other aspects of pain transmission.

Future Directions

There are several potential future directions for the study of M-6-G. One area of interest is the development of new analgesic drugs that are based on the structure of M-6-G. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of M-6-G, which could lead to a better understanding of its therapeutic potential. Additionally, the study of the effects of M-6-G on different types of pain and in different animal models could lead to the development of more effective pain treatments.

Scientific Research Applications

M-6-G has been the subject of numerous scientific studies, and it has been found to have potent analgesic effects. It is believed to be responsible for a significant portion of the pain relief associated with the use of morphine. M-6-G has been studied for its potential use in the treatment of pain, and it has been found to be effective in reducing pain in animal models.

Safety and Hazards

The compound has several hazard statements including H315, H319, and H335. These codes indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements include P261, P264, P270, P271, P273, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501. These codes provide guidance on how to handle and store the compound safely.